The Privileged Scaffold: 5-Methyl-4-nitro-2,3-dihydro-1H-inden-1-one in the Development of HSD17B13 Inhibitors
The Privileged Scaffold: 5-Methyl-4-nitro-2,3-dihydro-1H-inden-1-one in the Development of HSD17B13 Inhibitors
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Chemical properties, synthesis methodologies, and pharmacological applications in Non-Alcoholic Steatohepatitis (NASH).
Executive Summary
In the landscape of targeted therapeutics for chronic liver diseases, the indanone derivative 1H-Inden-1-one, 2,3-dihydro-5-methyl-4-nitro- (commonly referred to as 5-methyl-4-nitro-1-indanone) has emerged as a critical, privileged intermediate[1]. This compound serves as the foundational building block for synthesizing novel small-molecule inhibitors targeting Hydroxysteroid 17-beta dehydrogenase 13 (HSD17B13) , a lipid droplet-associated enzyme genetically validated as a key driver of Non-Alcoholic Steatohepatitis (NASH) and hepatic fibrosis[2],[3]. This technical guide dissects the physicochemical properties, regioselective synthesis, and downstream pharmacological utility of this essential scaffold.
Chemical Identity & Physicochemical Profiling
Understanding the structural and electronic parameters of 5-methyl-4-nitro-1-indanone is crucial for predicting its reactivity during downstream functionalization (e.g., nitro reduction, cross-coupling). The electron-withdrawing nitro group at the C4 position significantly alters the electron density of the aromatic ring, making it an ideal precursor for generating highly functionalized aniline derivatives[1].
| Property | Specification |
| IUPAC Name | 5-Methyl-4-nitro-2,3-dihydro-1H-inden-1-one |
| CAS Registry Number | 66773-14-6 |
| Molecular Formula | C₁₀H₉NO₃ |
| Molecular Weight | 191.18 g/mol |
| SMILES | O=C1CCC2=C1C=CC(C)=C2=O |
| Structural Features | Bicyclic system (cyclopentanone fused to a nitro-toluene ring) |
| Storage Conditions | Sealed in dry, 2-8°C (to prevent oxidative degradation)[4] |
Regioselective Synthesis: Mechanistic Causality & Protocol
The synthesis of 5-methyl-4-nitro-1-indanone relies on the highly controlled, regioselective electrophilic aromatic substitution (EAS) of 5-methyl-1-indanone[1]. As a Senior Application Scientist, it is critical to understand why specific reagents and thermodynamic controls are employed, rather than merely following the recipe.
Mechanistic Causality
-
Reagent Selection (KNO₃ / H₂SO₄): Concentrated sulfuric acid acts as both the solvent and a strong Brønsted acid. It protonates the nitric acid (generated in situ from potassium nitrate), driving the dehydration that forms the highly reactive nitronium ion (
). -
Thermodynamic Control (-5°C): The fused cyclopentanone ring is highly susceptible to oxidative cleavage and poly-nitration. Maintaining the reaction at -5°C suppresses these side reactions, ensuring strict mono-nitration[1].
-
Regioselectivity (C4 vs. C6): The methyl group at C5 is an electron-donating group (EDG) via hyperconjugation, directing the incoming electrophile to the ortho positions (C4 and C6). However, the C1 carbonyl acts as a meta-directing electron-withdrawing group (EWG), deactivating the ring. The C4 position is kinetically and thermodynamically favored due to the synergistic directing effects and the specific steric environment of the indanone system.
Step-by-Step Experimental Protocol
This protocol is designed as a self-validating system to ensure high yield and regiochemical purity[1],[5].
-
Preparation of the Acidic Matrix: Charge a dry, round-bottom flask with concentrated
(8.7 mL per gram of starting material). Cool the system to -5°C using an ice-salt or dry ice-acetone bath. -
Substrate Addition: Slowly add 5-methyl-2,3-dihydro-1H-inden-1-one (1.0 eq, e.g., 1 g, 6.8 mmol) to the chilled acid, maintaining vigorous stirring to ensure complete dissolution without localized heating.
-
Nitronium Generation: In a separate vial, dissolve
(0.91 eq, e.g., 622 mg, 6.2 mmol) in concentrated (2.3 mL). -
Electrophilic Attack: Add the
solution dropwise to the main reaction flask. Critical: The internal temperature must not exceed 0°C during the addition to prevent oxidative degradation of the aliphatic ring. -
Reaction Maturation: Stir the mixture at -5°C to 0°C for 1–2 hours. Monitor the consumption of the starting material via TLC or LCMS.
-
Quenching & Extraction: Carefully pour the reaction mixture over crushed ice (10 mL) to quench the nitronium ion. Extract the aqueous layer with Dichloromethane (DCM) (3 × 10 mL).
-
Purification: Dry the combined organic layers over anhydrous
, filter, and concentrate under reduced pressure. Purify the crude residue via preparative TLC or flash chromatography (Petroleum ether : Ethyl acetate = 1:1) to yield the target compound as a yellow solid[1].
Workflow for the regioselective nitration of 5-methyl-1-indanone.
Pharmacological Axis: HSD17B13 Inhibition in NASH
The primary modern application of 5-methyl-4-nitro-1-indanone is its use as a precursor for HSD17B13 inhibitors [1],[6].
The HSD17B13 Target Mechanism
Hydroxysteroid 17-beta dehydrogenase 13 (HSD17B13) is a liver-enriched, hepatocyte-specific oxidoreductase that localizes exclusively to the surface of lipid droplets[7],[2]. It catalyzes the conversion of retinol to retinaldehyde and plays a pivotal role in lipid droplet biogenesis and expansion[8],[6].
In patients with NAFLD and NASH, HSD17B13 expression is pathologically upregulated[2]. Crucially, human genetic studies have demonstrated that loss-of-function variants in the HSD17B13 gene (such as the rs72613567:TA polymorphism) confer significant protection against the progression of simple steatosis to NASH, liver fibrosis, and hepatocellular carcinoma[8],[3].
Scaffold Integration
To leverage this genetic validation, medicinal chemists reduce the nitro group of 5-methyl-4-nitro-1-indanone to an amine (yielding 4-amino-5-methyl-1-indanone). This amine is then coupled with various pharmacophores (e.g., trifluoromethyl-dihydropyridine derivatives) to create potent, active-site-directed HSD17B13 inhibitors[1]. These inhibitors block the enzyme's catalytic activity, thereby halting lipid droplet expansion, reducing pro-inflammatory lipid mediators, and preventing fibrotic progression[6].
Logical relationship of HSD17B13 inhibition by indanone derivatives in NASH.
Analytical Validation System
To ensure the integrity of the synthesized 5-methyl-4-nitro-1-indanone before downstream coupling, the following self-validating analytical checks must be performed:
-
LCMS (Liquid Chromatography-Mass Spectrometry):
-
Expected Outcome: A distinct peak corresponding to the desired mass. For the nitro compound (
), look for = 192.1 or = 190.1 depending on ionization mode. Downstream coupled products will show specific mass shifts (e.g., = 470.2 for specific dihydropyridine amides)[1].
-
-
¹H-NMR (Proton Nuclear Magnetic Resonance):
-
Regiochemistry Confirmation: The aromatic region will display two distinct doublets (or a pair of singlets depending on long-range coupling) if the nitration occurred at C4. The absence of symmetry confirms mono-nitration. The methyl group will appear as a sharp singlet integrating to 3H around 2.2–2.5 ppm.
-
References
Sources
- 1. WO2021003295A1 - Modulators of hsd17b13 and methods of use thereof - Google Patents [patents.google.com]
- 2. Frontiers | HSD17B13: A Potential Therapeutic Target for NAFLD [frontiersin.org]
- 3. pnas.org [pnas.org]
- 4. 22246-24-8|5-Nitro-2,3-dihydro-1H-inden-1-one|BLD Pharm [bldpharm.com]
- 5. WO2021003295A1 - Modulators of hsd17b13 and methods of use thereof - Google Patents [patents.google.com]
- 6. benchchem.com [benchchem.com]
- 7. Structural basis of lipid-droplet localization of 17-beta-hydroxysteroid dehydrogenase 13 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Review article: the role of HSD17B13 on global epidemiology, natural history, pathogenesis, and treatment of NAFLD - PMC [pmc.ncbi.nlm.nih.gov]
